Cas no 2165573-91-9 (tert-butyl (5R)-2,7-diazaspiro[4.5]decane-7-carboxylate)

• Product Name: tert-butyl (5R)-2,7-diazaspiro[4.5]decane-7-carboxylate
• CAS No: 2165573-91-9
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5106047
• PubChem ID: 51980298
• Update Time: 2026-03-03

tert-butyl (5R)-2,7-diazaspiro[4.5]decane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (R)-2,7-diazaspiro[4.5]decane-7-carboxylate
• tert-butyl (5R)-2,7-diazaspiro[4.5]decane-7-carboxylate
• PS-15614
• 2165573-91-9
• SCHEMBL18686085
• starbld0013871
• E88218
• PB47985

• Inchi： 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-8-4-5-13(10-15)6-7-14-9-13/h14H,4-10H2,1-3H3/t13-/m1/s1
• InChI Key： ISIJQEHRDSCQIU-CYBMUJFWSA-N
• SMILES： C1[C@@]2(CCCN(C(OC(C)(C)C)=O)C2)CCN1

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on tert-butyl (5R)-2,7-diazaspiro[4.5]decane-7-carboxylate

Research Brief on tert-butyl (5R)-2,7-diazaspiro[4.5]decane-7-carboxylate (CAS: 2165573-91-9) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl (5R)-2,7-diazaspiro[4.5]decane-7-carboxylate (CAS: 2165573-91-9) has recently emerged as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals targeting neurological disorders and cancer. This spirocyclic scaffold is valued for its structural rigidity and ability to modulate receptor interactions, making it a promising candidate for drug discovery. Recent studies have highlighted its role in the synthesis of sigma-1 receptor ligands and kinase inhibitors, underscoring its versatility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives based on this scaffold in enhancing blood-brain barrier permeability, a critical factor in central nervous system (CNS) drug development. The research team utilized tert-butyl (5R)-2,7-diazaspiro[4.5]decane-7-carboxylate as a precursor to develop compounds with improved binding affinity to dopamine receptors, showing potential for Parkinson's disease therapeutics. Molecular docking simulations revealed that the spirocyclic structure provides optimal spatial orientation for receptor interaction, reducing off-target effects.

In oncology applications, a recent patent (WO2023056421) disclosed the use of this compound in the synthesis of selective PI3K inhibitors. The tert-butyl protecting group was found to significantly improve the compound's stability during synthetic processes, while the diazaspiro[4.5]decane core contributed to enhanced selectivity against cancer cell lines. In vitro studies showed promising activity against breast cancer cells with IC50 values in the low micromolar range, suggesting potential for further development as targeted therapy.

The synthetic accessibility of tert-butyl (5R)-2,7-diazaspiro[4.5]decane-7-carboxylate has been improved through recent methodological advances. A 2024 publication in Organic Letters described a novel asymmetric synthesis route using chiral auxiliaries, achieving >99% enantiomeric excess. This breakthrough addresses previous challenges in obtaining the (5R) configuration with high purity, which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity.

Ongoing research is exploring the scaffold's potential in other therapeutic areas, including inflammation and infectious diseases. Preliminary results from a multi-center study indicate that modifications of this core structure can yield compounds with dual activity as both antimicrobial agents and immune modulators. The unique three-dimensional structure of the diazaspiro[4.5]decane system appears to enable simultaneous interaction with multiple biological targets, a property that could lead to novel multi-target therapeutics.

As the pharmaceutical industry continues to seek structurally diverse scaffolds for drug discovery, tert-butyl (5R)-2,7-diazaspiro[4.5]decane-7-carboxylate represents a valuable building block with demonstrated potential across multiple therapeutic areas. Future research directions likely include further optimization of synthetic routes, exploration of additional derivative libraries, and advancement of promising candidates into preclinical development. The compound's combination of synthetic tractability and biological relevance positions it as an important tool in modern medicinal chemistry efforts.